molecular formula C13H20N2O2 B8363266 6-(Ethyl-methyl-amino)-5-methyl-nicotinic acid isopropyl ester

6-(Ethyl-methyl-amino)-5-methyl-nicotinic acid isopropyl ester

Cat. No. B8363266
M. Wt: 236.31 g/mol
InChI Key: RIOQUMIRGZBDIG-UHFFFAOYSA-N
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Description

6-(Ethyl-methyl-amino)-5-methyl-nicotinic acid isopropyl ester is a useful research compound. Its molecular formula is C13H20N2O2 and its molecular weight is 236.31 g/mol. The purity is usually 95%.
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properties

Molecular Formula

C13H20N2O2

Molecular Weight

236.31 g/mol

IUPAC Name

propan-2-yl 6-[ethyl(methyl)amino]-5-methylpyridine-3-carboxylate

InChI

InChI=1S/C13H20N2O2/c1-6-15(5)12-10(4)7-11(8-14-12)13(16)17-9(2)3/h7-9H,6H2,1-5H3

InChI Key

RIOQUMIRGZBDIG-UHFFFAOYSA-N

Canonical SMILES

CCN(C)C1=NC=C(C=C1C)C(=O)OC(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 5-chloro-6-(ethyl-methyl-amino)-nicotinic acid isopropyl ester (5.18 g, 20.1 mmol), NMP (3.0 g, 30.2 mmol) and Fe(acac)3 (498 mg, 1.41 mmol) in THF (150 mL) is put under argon before a methylmagnesium bromide (3.0 g, 25.2 mmol, solution in diethyl ether) is added dropwise. The dark red-brown solution turns yellow, then dark brown again. The mixture is stirred at rt for 2 h before another portion of methylmagnesium bromide (1.44 g, 12.1 mmol) is added. The dark mixture is stirred at rt for 16 h. Another portion of NMP (3.0 g, 30.2 mmol), Fe(acac)3 (498 mg, 1.41 mmol) and methylmagnesium bromide (1.44 g, 12.1 mmol) is added and stirring is continued at rt for one more hour. The reaction mixture is diluted with EA (200 mL) and carefully quenched with ice-water (100 mL). The suspension is basified by adding 1 N aq. NaOH solution (10 mL) and filtered over a small pad of Hyflo and silica gel. The org. phase of the filtrate is separated and collected and the aq. phase is extracted with DCM (3×100 mL). The org. extracts are combined, dried over MgSO4, filtered and concentrated. The crude product is purified by prep. MPLC on silica gel eluting with a gradient of EA in heptane to give 6-(ethyl-methyl-amino)-5-methyl-nicotinic acid isopropyl ester (2.19 g) as a beige oil; LC-MS: tR=0.76 min, [M+1]+=237.20.
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5.18 g
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200 mL
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3 g
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Fe(acac)3
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498 mg
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3 g
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1.44 g
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3 g
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Fe(acac)3
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498 mg
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1.44 g
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150 mL
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